Cas no 52601-69-1 (8-methyl-decahydroquinoline)

• Product Name: 8-methyl-decahydroquinoline
• CAS No: 52601-69-1
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 4654646
• PubChem ID: 5250725
• Update Time: 2025-11-07

8-methyl-decahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 8-methyl-decahydroquinoline

• Inchi： 1S/C10H19N/c1-8-4-2-5-9-6-3-7-11-10(8)9/h8-11H,2-7H2,1H3
• InChI Key： UUNKAGONMZHCIP-UHFFFAOYSA-N
• SMILES： N1CCCC2CCCC(C)C12

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines Quinolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines

Additional information on 8-methyl-decahydroquinoline

8-Methyl-Decahydroquinoline: A Comprehensive Overview

The compound with CAS No. 52601-69-1, commonly referred to as 8-methyl-decahydroquinoline, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is a derivative of quinoline, a heterocyclic aromatic organic compound, and its structure includes a decahydroquinoline framework with a methyl group attached at the 8th position. The 8-methyl-decahydroquinoline structure is notable for its unique electronic properties and potential applications in various industries.

Recent studies have highlighted the importance of decahydroquinoline derivatives in the development of novel materials for optoelectronic devices. Researchers have found that the saturated quinoline framework in 8-methyl-decahydroquinoline can significantly influence the electronic properties of materials, making them suitable for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The methyl substitution at the 8th position further enhances the molecule's stability and compatibility with various fabrication techniques.

In terms of synthesis, 8-methyl-decahydroquinoline can be prepared through a variety of methods, including catalytic hydrogenation of quinoline derivatives and direct synthesis from appropriate starting materials. The choice of synthesis method depends on the desired purity, scalability, and cost-effectiveness. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly routes for producing decahydroquinoline derivatives, which is crucial for large-scale industrial applications.

The physical properties of 8-methyl-decahydroquinoline are also worth noting. It has a melting point of approximately 125°C and is soluble in common organic solvents such as dichloromethane and THF. Its solubility profile makes it suitable for use in solution-based processes, including thin-film deposition techniques commonly employed in electronics manufacturing.

One of the most promising areas of research involving 8-methyl-decahydroquinoline is its application in drug discovery. The molecule's structural similarity to certain bioactive compounds suggests that it could serve as a lead compound for developing new therapeutic agents. Recent studies have explored its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways associated with neurodegenerative diseases.

In addition to its chemical significance, 8-methyl-decahydroquinoline has also been studied for its role in green chemistry initiatives. Its use as a building block for synthesizing biodegradable polymers has been explored, offering a sustainable alternative to traditional petroleum-based materials.

From an environmental standpoint, the production and handling of 8-methyl-decahydroquinoline must adhere to strict safety protocols to minimize any potential risks associated with its synthesis or application. However, it is important to note that this compound does not fall under the category of hazardous chemicals or controlled substances, making it accessible for research and industrial use under appropriate conditions.

In conclusion, 8-methyl-decahydroquinoline (CAS No. 52601-69-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in materials science, pharmacology, and sustainable chemistry.